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Compound of Interest

Compound Name: 3-Nitrophthalic acid

Cat. No.: B027452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Nitrophthalic acid, with the CAS number 603-11-2, is a versatile organic compound that

serves as a crucial building block in various chemical syntheses.[1] Structurally, it is a

derivative of phthalic acid with a nitro group substituted at the 3-position of the benzene ring.[2]

This substitution imparts unique chemical properties that make it a valuable intermediate in the

production of dyes, pigments, and notably, pharmaceuticals.[1][3] Its role as a precursor in the

synthesis of luminol, a well-known chemiluminescent substance, is also of significant interest.

[4] This guide provides a comprehensive overview of 3-nitrophthalic acid, including its

chemical and physical properties, detailed synthesis protocols, analytical methods, and key

applications, with a focus on its relevance to research and drug development.

Chemical and Physical Properties
3-Nitrophthalic acid is typically a white to pale yellow crystalline powder. It is stable under

normal conditions but is incompatible with strong oxidizing agents. A summary of its key

physical and chemical properties is presented in the tables below.

Table 1: General and Chemical Properties
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Property Value References

CAS Number 603-11-2

Molecular Formula C₈H₅NO₆

Molecular Weight 211.13 g/mol

IUPAC Name
3-nitro-1,2-

benzenedicarboxylic acid

Synonyms m-Nitrophthalic acid

Purity (typical) ≥ 98% (HPLC)

pKa pK₁: 1.88 (25°C)

Table 2: Physical Properties
Property Value References

Appearance
White to pale yellow crystalline

powder

Melting Point 210 - 217 °C (decomposes)

Solubility

Soluble in hot water, methanol,

ethanol. Slightly soluble in

ether. Insoluble in chloroform,

carbon tetrachloride, carbon

disulfide, benzene.

Water Solubility 20 g/L (25 ºC)

Density ~1.6 - 1.7 g/cm³

Vapor Density 7.3 (vs air)

Synthesis of 3-Nitrophthalic Acid
The most common method for the synthesis of 3-nitrophthalic acid is the nitration of phthalic

anhydride. This electrophilic aromatic substitution reaction typically employs a mixture of nitric

acid and sulfuric acid. The reaction produces a mixture of 3-nitrophthalic acid and its isomer,
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4-nitrophthalic acid, from which the desired 3-nitro isomer can be separated through

crystallization.

General Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 3-nitrophthalic acid
from phthalic anhydride.
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Caption: Workflow for the synthesis of 3-Nitrophthalic Acid.
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Detailed Experimental Protocol (Nitration of Phthalic
Anhydride)
This protocol is adapted from established literature procedures.

Materials:

Phthalic anhydride

Concentrated sulfuric acid (98%)

Fuming nitric acid or concentrated nitric acid (70%)

Ice

Distilled water

Equipment:

Round-bottom flask

Stirring apparatus (magnetic or mechanical)

Heating mantle or water bath

Dropping funnel

Thermometer

Buchner funnel and flask

Filter paper

Beakers

Procedure:

Reaction Setup: In a round-bottom flask equipped with a stirrer, add phthalic anhydride and

concentrated sulfuric acid.
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Heating and Addition of Nitric Acid: Heat the mixture to approximately 80°C while stirring.

Slowly add fuming nitric acid or concentrated nitric acid via a dropping funnel, maintaining

the reaction temperature between 100-110°C. The addition should be controlled to prevent

the temperature from exceeding this range.

Reaction Completion: After the addition of nitric acid is complete, continue heating the

mixture at a temperature above 110°C for approximately 2 hours to ensure the reaction goes

to completion.

Quenching and Precipitation: Allow the reaction mixture to cool and then carefully pour it into

a beaker containing ice water with constant stirring. This will cause the nitrophthalic acids to

precipitate.

Isolation of Crude Product: Filter the precipitate using a Buchner funnel. The resulting filter

cake is a mixture of 3-nitrophthalic acid and 4-nitrophthalic acid.

Purification by Recrystallization: Transfer the crude product to a beaker and add a minimal

amount of hot water to dissolve the solid. 3-Nitrophthalic acid is more soluble in hot water

than 4-nitrophthalic acid, which facilitates their separation. Allow the solution to cool slowly.

Crystals of 3-nitrophthalic acid will form.

Final Product Isolation and Drying: Filter the recrystallized product and wash with a small

amount of cold water. Dry the purified 3-nitrophthalic acid in a desiccator or a low-

temperature oven.

Yield: The reported yields for this synthesis can vary, with some sources indicating around

30%.

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a common and effective method for the

analysis of 3-nitrophthalic acid, particularly for assessing purity and separating it from its 4-

nitro isomer.

Table 3: Example HPLC Method Parameters
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Parameter Condition Reference

Column
Kromasil C18, 5 µm, 150 x 4.6

mm

Mobile Phase

Methanol : 0.1 M Acetic acid

aqueous solution (pH 2.89)

(10:90 v/v)

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection Wavelength 254 nm

Injection Volume 10 µL

Retention Time (3-Nitrophthalic

acid)
~7.0 minutes

Retention Time (4-Nitrophthalic

acid)
~15.5 minutes

Applications in Research and Drug Development
3-Nitrophthalic acid is a valuable intermediate in several areas of chemical synthesis, with

notable applications in the pharmaceutical and materials science sectors.

Logical Relationship of Applications
The following diagram illustrates the role of 3-nitrophthalic acid as a precursor to various

classes of compounds.
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Applications of 3-Nitrophthalic Acid
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Caption: Key application areas derived from 3-Nitrophthalic Acid.

Pharmaceutical Intermediate
3-Nitrophthalic acid serves as a key starting material in the synthesis of various

pharmaceutical intermediates and active pharmaceutical ingredients (APIs). Its functional

groups, the carboxylic acids and the nitro group, allow for a variety of chemical transformations

to build more complex molecular architectures. For instance, it is listed as an impurity of

Apremilast. The nitro group can be reduced to an amine, which is a common functional group

in many drug molecules.

Synthesis of Dyes and Pigments
The chemical structure of 3-nitrophthalic acid makes it a suitable precursor for the synthesis

of certain dyes and pigments, particularly those with yellow and orange hues.

Precursor to Luminol
A well-documented application of 3-nitrophthalic acid is in the synthesis of luminol (3-

aminophthalhydrazide). This process involves the reaction of 3-nitrophthalic acid with

hydrazine to form 3-nitrophthalhydrazide, followed by the reduction of the nitro group. Luminol
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is widely used in forensic science for the detection of trace amounts of blood due to its

chemiluminescent properties.

Safety and Handling
3-Nitrophthalic acid is an irritant to the eyes, skin, and respiratory system. Appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should

be worn when handling this chemical. Work should be conducted in a well-ventilated area or a

fume hood. In case of contact, flush the affected area with plenty of water.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as

strong oxidizing agents. Keep the container tightly closed when not in use.

Conclusion
3-Nitrophthalic acid is a chemical intermediate with significant utility in organic synthesis. Its

well-established preparation from phthalic anhydride and its versatile reactivity make it a

valuable resource for researchers and chemists in academia and industry. For professionals in

drug development, its role as a precursor to complex pharmaceutical molecules underscores its

importance. A thorough understanding of its properties, synthesis, and handling is crucial for its

safe and effective use in the laboratory and in manufacturing processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b027452#3-nitrophthalic-acid-cas-number-603-11-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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